(1s,3s)-N-methyl-3-(methylamino)cyclobutane-1-carboxamide hydrochloride, cis
Overview
Description
(1s,3s)-N-methyl-3-(methylamino)cyclobutane-1-carboxamide hydrochloride, cis (also known as cis-N-methyl-3-methylaminocyclobutane-1-carboxamide hydrochloride) is a cyclic amide that has been widely studied due to its potential applications in the field of medicinal chemistry. It has been used in the synthesis of several different drugs, including antipsychotics, antihistamines, and anticonvulsants. It is also used in the synthesis of other compounds, such as peptides, peptidomimetics, and cyclic peptides. In addition, cis-N-methyl-3-methylaminocyclobutane-1-carboxamide hydrochloride has been used in the synthesis of several different types of pharmaceuticals, including antiviral agents, antifungal agents, and antibiotics.
Mechanism of Action
The mechanism of action of cis-N-methyl-3-methylaminocyclobutane-1-carboxamide hydrochloride is not fully understood. However, it is believed to act as a prodrug, which is a molecule that is converted into an active form in the body. It is believed that the active form of cis-N-methyl-3-methylaminocyclobutane-1-carboxamide hydrochloride is a cyclic amide, which is then metabolized by the body to form active compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of cis-N-methyl-3-methylaminocyclobutane-1-carboxamide hydrochloride are not fully understood. However, it has been shown to affect the activity of several different enzymes, including cyclooxygenase-2, cytochrome P450, and monoamine oxidase. In addition, it has been shown to inhibit the activity of several different proteins, including histamine-N-methyltransferase, thromboxane A2 synthase, and angiotensin-converting enzyme.
Advantages and Limitations for Lab Experiments
The advantages of using cis-N-methyl-3-methylaminocyclobutane-1-carboxamide hydrochloride in laboratory experiments include its relatively low cost, its availability in a variety of forms, and its ease of synthesis. The main limitation of using cis-N-methyl-3-methylaminocyclobutane-1-carboxamide hydrochloride in laboratory experiments is its lack of specificity, which can lead to the formation of unwanted side products.
Future Directions
Future research on cis-N-methyl-3-methylaminocyclobutane-1-carboxamide hydrochloride could focus on its potential therapeutic applications. This could include further studies on its mechanism of action and its effects on various biochemical and physiological processes. In addition, further research could focus on its potential use in the synthesis of novel drugs and other compounds. Finally, further research could focus on its potential use in the synthesis of novel pharmaceuticals, such as antiviral agents, antifungal agents, and antibiotics.
Synthesis Methods
The synthesis of cis-N-methyl-3-methylaminocyclobutane-1-carboxamide hydrochloride can be accomplished by several different methods. The most commonly used method is the reaction of cyclobutanecarboxylic acid with methylamine in the presence of a base, such as sodium hydroxide, to form the cyclic amide. This reaction can be carried out in either aqueous or organic solvents. In addition, the reaction can also be carried out in the presence of a catalyst, such as a metal halide or an organometallic compound.
Scientific Research Applications
Cis-N-methyl-3-methylaminocyclobutane-1-carboxamide hydrochloride has been used in a variety of scientific research applications. It has been used in the synthesis of several different drugs, including antipsychotics, antihistamines, and anticonvulsants. It has also been used in the synthesis of peptides, peptidomimetics, and cyclic peptides. In addition, it has been used in the synthesis of several different types of pharmaceuticals, including antiviral agents, antifungal agents, and antibiotics.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1s,3s)-N-methyl-3-(methylamino)cyclobutane-1-carboxamide hydrochloride, cis involves the reaction of N-methylcyclobutanamine with methyl isocyanate followed by hydrolysis and salt formation.", "Starting Materials": [ "N-methylcyclobutanamine", "Methyl isocyanate", "Water", "Hydrochloric acid" ], "Reaction": [ "N-methylcyclobutanamine is reacted with excess methyl isocyanate in the presence of a catalyst to form the corresponding N-methylcarbamate.", "The N-methylcarbamate is then hydrolyzed with water to form the desired product, (1s,3s)-N-methyl-3-(methylamino)cyclobutane-1-carboxamide.", "The hydrochloride salt of the product is formed by reacting the product with hydrochloric acid." ] } | |
CAS RN |
2703781-66-0 |
Molecular Formula |
C7H15ClN2O |
Molecular Weight |
178.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
